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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301 Get Quote

Application Note & Protocols for Researchers

This document provides detailed application notes and experimental protocols for the use of

lanthanum nickel oxide (LaNiO3) as a catalyst in the oxidation of carbon monoxide (CO).

LaNiO3, a perovskite-type oxide, has demonstrated significant potential as a cost-effective

alternative to precious metal catalysts for this crucial environmental application.[1] Its high

catalytic activity, structural stability, and the tunability of its properties through various synthesis

methods make it a subject of considerable research interest.[1][2][3][4]

Catalytic Performance of Lanthanum Nickel Oxide
The catalytic efficiency of LaNiO3 in CO oxidation is influenced by its synthesis method and

operating conditions. The data presented below, compiled from various studies, highlights the

key performance indicators of LaNiO3-based catalysts.
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Catalyst
Composition

Synthesis
Method

Calcination
Temperature
(°C)

T100
(Temperature
for 100% CO
Conversion)
(°C)

Reference

LaNiO3
EDTA–citrate

complexing
600 ~240 [2]

LaNiO3
EDTA–citrate

complexing
700 ~240 [2]

LaNiO3
EDTA–citrate

complexing
800 >300 [2]

LaNiO3
Hydrolysis-

precipitation
-

Higher than

LaCoO3,

LaMnO3, and

LaFeO3

[3]

NiO/LaNiO3 Hydrolysis -

Higher activity

than LaNiO3 and

5wt%-Pt/γ-Al2O3

in the 100-200°C

range

[1]

LaNi1−xCoxO3

(x=0.0-1.0)
Co-precipitation -

Showed

considerable

increase in

activity for CO

oxidation

[4]

Experimental Protocols
Detailed methodologies for the synthesis, characterization, and catalytic testing of lanthanum
nickel oxide are provided below. These protocols are based on established methods reported

in the literature.
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Protocol 1: Synthesis of LaNiO3 via the EDTA-Citrate
Complexing Method
This protocol describes the synthesis of LaNiO3 perovskite catalysts using a modified EDTA-

citrate complexing method.[2]

Materials:

Lanthanum nitrate hexahydrate (La(NO3)3·6H2O)

Nickel nitrate hexahydrate (Ni(NO3)2·6H2O)

Ethylenediaminetetraacetic acid (EDTA)

Citric acid

Ammonium hydroxide (NH4OH)

Deionized water

Procedure:

Prepare aqueous solutions of La(NO3)3·6H2O and Ni(NO3)2·6H2O in stoichiometric

amounts.

In a separate beaker, dissolve EDTA and citric acid in deionized water. The molar ratio of

metal ions to EDTA to citric acid should be controlled.

Add the metal nitrate solutions to the EDTA-citric acid solution while stirring continuously.

Adjust the pH of the resulting solution to a desired value (e.g., 8-9) using ammonium

hydroxide to form a stable complex.

Heat the solution at 80-90°C with constant stirring to evaporate the water and form a viscous

gel.

Dry the gel in an oven at 110-120°C overnight to obtain a solid precursor.
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Grind the precursor into a fine powder.

Calcine the powder in a muffle furnace at a specific temperature (e.g., 600°C, 700°C, or

800°C) for a set duration (e.g., 4-6 hours) in an air atmosphere to obtain the final LaNiO3

perovskite catalyst.[2]

LaNiO3 Synthesis Workflow

Prepare Metal Nitrate and Ligand Solutions
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LaNiO3 Synthesis Workflow via EDTA-Citrate Method.

Protocol 2: Catalyst Characterization
To understand the physicochemical properties of the synthesized LaNiO3 catalyst, a series of

characterization techniques are employed.

X-ray Diffraction (XRD): To identify the crystalline phase and structure of the catalyst.[2][5]

Scanning Electron Microscopy (SEM): To observe the surface morphology and particle size

of the catalyst.[2]

X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition

and oxidation states of the elements.[2]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the catalyst.

[4]

Temperature-Programmed Reduction (TPR): To investigate the reducibility of the catalyst,

which is related to the reactivity of its lattice oxygen.[1][3]

Protocol 3: Catalytic Activity Testing for CO Oxidation
This protocol outlines the procedure for evaluating the catalytic performance of LaNiO3 in the

oxidation of carbon monoxide.

Apparatus:

Fixed-bed flow reactor

Gas chromatograph (GC) or an infrared (IR) gas analyzer for CO and CO2 detection

Mass flow controllers

Furnace with a temperature controller

Procedure:

Load a specific amount of the LaNiO3 catalyst (e.g., 0.1 g) into the fixed-bed reactor.[1]
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Pretreat the catalyst by heating it in a flow of air or an inert gas at a specific temperature to

remove any adsorbed impurities.

Cool the reactor to the desired starting reaction temperature.

Introduce a feed gas mixture with a defined composition (e.g., 0.5% CO, 0.25% O2,

balanced with N2) at a constant total flow rate (e.g., 500 mL/min).[1]

Increase the reactor temperature in a stepwise or ramping manner.

At each temperature, allow the reaction to reach a steady state and then analyze the

composition of the effluent gas using a GC or gas analyzer to determine the concentrations

of CO and CO2.

Calculate the CO conversion at each temperature using the following formula: CO

Conversion (%) = ([CO]in - [CO]out) / [CO]in * 100
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CO Oxidation Catalytic Testing Workflow
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Workflow for Catalytic CO Oxidation Testing.

Concluding Remarks
Lanthanum nickel oxide serves as a highly effective and versatile catalyst for CO oxidation.

The synthesis parameters, particularly the calcination temperature, play a crucial role in

determining its final catalytic activity.[2] Furthermore, modifications such as the deposition of

NiO particles can significantly enhance its performance, making it superior to even some noble
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metal catalysts under certain conditions.[1] The protocols provided herein offer a standardized

framework for the synthesis, characterization, and evaluation of LaNiO3 catalysts, facilitating

further research and development in this important area of catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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